Cas no 51830-53-6 ((1-benzothiophen-7-yl)methanol)

• Product Name: (1-benzothiophen-7-yl)methanol
• CAS No: 51830-53-6
• Molecular Formula: C₉H₈OS
• Molecular Weight: 164.22422
• MDL: MFCD08572209
• CID: 366317
• PubChem ID: 16640611

(1-benzothiophen-7-yl)methanol Properties

Names and Identifiers

• 1-Benzothien-7-ylmethanol
• 1-benzothiophen-7-ylmethanol
• benzo[b]thien-7-ylmethanol
• Benzo[b]thiophene-7-methanol
• Benzo[b]thiophen-7-ylmethanol
• (1-benzothiophen-7-yl)methanol
• MFCD08572209
• FT-0766185
• AKOS003237320
• AS-6493
• J-519706
• 51830-53-6
• AQJJFNFAYMLSNA-UHFFFAOYSA-N
• CHEBI:194614
• CS-0232499
• EN300-1273467
• SCHEMBL3154995
• Benzo[b]thiophen-7-yl-methanol
• DTXSID30586322
• DB-010728

• MDL： MFCD08572209
• InChIKey： AQJJFNFAYMLSNA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8OS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,10H,6H2
• SMILES： C1=CC2=C(C(=C1)CO)SC=C2

Computed Properties

• Exact Mass: 164.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.02958605g/mol
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• LogP: 2.39360
• PSA: 48.47000
• Refractive Index: 1.698
• Boiling Point: 324°Cat760mmHg
• Melting Point: 76.5 °C
• Flash Point: 149.8°C
• Density: 1.294

(1-benzothiophen-7-yl)methanol Security Information

• Hazard Statement： Harmful

(1-benzothiophen-7-yl)methanol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%